Cas no 27041-17-4 (2-Bromoheptafluoronaphthalene)

• Product Name: 2-Bromoheptafluoronaphthalene
• CAS No: 27041-17-4
• MF: C₁₀BrF₇
• MW: 332.999826431274
• MDL: MFCD07784218
• CID: 250624
• PubChem ID: 11427572
• Update Time: 2025-07-19

2-Bromoheptafluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3,4,5,6,7,8-heptafluoronaphthalene
• 2-Bromoheptafluoronaphthalene
• Naphthalene,2-bromo-1,3,4,5,6,7,8-heptafluoro-
• 2-Brom-heptafluornaphthalin
• 2-Bromoperfluoronaphthalene
• heptafluoro-2-naphthylbromide
• NAPHTHALENE,2-BROMO-1,3,4,5,6,7,8-HEPTAFLUORO
• PC7930
• perfluoro-2-bromonaphthalene
• DTXSID30465603
• 2-bromo-1, 3, 4, 5, 6, 7, 8-heptafluoronaphthalene
• 27041-17-4
• 2-bromoheptafluoro-naphthalene
• AC-25496
• FT-0739230
• AMY33343
• A818864
• MFCD07784218
• AKOS016007807
• SCHEMBL3020625
• DB-025256
• G66699

• MDL： MFCD07784218
• Inchi： 1S/C10BrF7/c11-3-4(12)1-2(5(13)8(3)16)7(15)10(18)9(17)6(1)14
• InChI Key： PMTDLHCXDWASRN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C2C(=C(C(=C(C2=C1F)F)F)F)F)F)F

Computed Properties

• Exact Mass: 331.90700
• Monoisotopic Mass: 331.90716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.968
• Boiling Point: 283.6°Cat760mmHg
• Flash Point: 125.3°C
• PSA: 0.00000
• LogP: 4.57600

2-Bromoheptafluoronaphthalene Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Bromoheptafluoronaphthalene

Comprehensive Overview of 2-Bromoheptafluoronaphthalene (CAS No. 27041-17-4): Properties, Applications, and Industry Insights

2-Bromoheptafluoronaphthalene (CAS No. 27041-17-4) is a fluorinated aromatic compound with a unique molecular structure, combining a naphthalene backbone with seven fluorine atoms and one bromine substituent. This highly fluorinated compound exhibits exceptional thermal stability, chemical inertness, and low surface energy, making it valuable in specialized industrial applications. The presence of both bromine and fluorine groups enables diverse reactivity patterns, allowing this compound to serve as a versatile building block in organic synthesis and material science.

Recent advancements in fluorinated materials have sparked renewed interest in compounds like 2-Bromoheptafluoronaphthalene. Researchers are particularly focused on its potential in developing high-performance polymers, liquid crystals, and electronic materials. The compound's ability to modify surface properties and enhance thermal stability aligns with current industry demands for advanced functional materials in electronics, aerospace, and energy storage applications. Its unique electronic properties also make it a candidate for organic semiconductors and photovoltaic materials.

The synthesis of 2-Bromoheptafluoronaphthalene typically involves halogen exchange reactions or electrophilic aromatic substitution on perfluoronaphthalene precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable production methods in the chemical industry. Analytical characterization of this compound often employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

In material science applications, 2-Bromoheptafluoronaphthalene serves as a key intermediate for creating fluorinated polymers with enhanced properties. These materials demonstrate remarkable chemical resistance, low dielectric constants, and excellent weatherability, making them ideal for harsh environment applications. The compound's ability to modify surface energies has led to its use in developing superhydrophobic coatings and anti-fouling surfaces, addressing current challenges in marine and biomedical applications.

From a commercial perspective, the market for fluorinated aromatic compounds like 2-Bromoheptafluoronaphthalene is experiencing steady growth, driven by demand from the electronics industry and advanced materials sector. Manufacturers are focusing on improving production scalability while maintaining high purity standards to meet the stringent requirements of high-tech applications. The compound's stability under extreme conditions makes it particularly valuable for aerospace materials and high-temperature lubricants.

Environmental and safety considerations for handling 2-Bromoheptafluoronaphthalene follow standard protocols for halogenated compounds. While the compound demonstrates excellent stability, proper storage conditions and handling procedures are essential to maintain its quality and ensure workplace safety. Recent research has explored the environmental fate of similar fluorinated compounds, contributing to better understanding of their ecological impact and degradation pathways.

Future research directions for 2-Bromoheptafluoronaphthalene include exploring its potential in energy storage systems and catalysis. The compound's unique electronic structure may enable novel applications in battery electrolytes or as a ligand in transition metal complexes. Additionally, its use in pharmaceutical intermediates is being investigated, particularly for developing fluorinated drug candidates with improved metabolic stability.

In conclusion, 2-Bromoheptafluoronaphthalene (CAS No. 27041-17-4) represents an important class of fluorinated aromatic compounds with diverse applications across multiple industries. Its combination of thermal stability, chemical resistance, and versatile reactivity makes it a valuable material for developing advanced technologies. As research continues to uncover new applications and improved synthetic methods, this compound is poised to play an increasingly significant role in material innovation and industrial chemistry.